Cas no 2171848-53-4 (1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2171848-53-4
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 6253458
• PubChem ID: 165590545
• Update Time: 2025-11-01

1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine
• 2171848-53-4
• [1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]methanamine
• EN300-1591460

• Inchi： 1S/C10H9Cl2N3/c11-7-1-2-9(12)10(5-7)15-8(6-13)3-4-14-15/h1-5H,6,13H2
• InChI Key： PYWVSNDQYKSVHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C(=CC=N1)CN)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine

Introduction to 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2171848-53-4)

1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2171848-53-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine consists of a pyrazole ring substituted with a 2,5-dichlorophenyl group and a methanamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The dichlorophenyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and tissue distribution. The methanamine group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, contributing to its biological activity.

Recent studies have highlighted the potential of 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine has also shown potential as an analgesic agent. A preclinical study conducted by a team of researchers at the University of California found that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism underlying its analgesic effects is thought to involve modulation of nociceptive pathways in the central nervous system.

In addition to its therapeutic applications, 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine has been investigated for its potential as a lead compound in drug discovery. Its unique structure and biological activity make it an attractive starting point for the development of novel drugs with improved efficacy and safety profiles. Researchers are currently exploring various structural modifications to enhance the pharmacological properties of this compound and optimize its therapeutic potential.

The synthesis of 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine involves several well-established chemical reactions. One common synthetic route involves the condensation of 2,5-dichlorobenzaldehyde with hydrazine hydrate to form 3-(2,5-dichlorophenyl)-pyrazolidine-3-carbaldehyde, followed by reductive amination with formaldehyde to yield the final product. This synthetic pathway is highly efficient and can be scaled up for large-scale production.

The physicochemical properties of 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90°C to 93°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies suggest that 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine has a favorable safety profile at therapeutic doses. However, further toxicological evaluations are necessary to fully assess its safety in humans. Preclinical studies have not reported any significant adverse effects at doses up to 300 mg/kg in animal models.

The future prospects for 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials for various inflammatory and pain-related conditions. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects.

In conclusion, 1-(2,5-dichlorophenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2171848-53-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents for inflammatory diseases and chronic pain conditions.